Cas no 2228726-78-9 (2-(but-3-yn-2-yl)-4-methoxypyridine)

• Product Name: 2-(but-3-yn-2-yl)-4-methoxypyridine
• CAS No: 2228726-78-9
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 6588090
• PubChem ID: 165721840
• Update Time: 2025-07-23

2-(but-3-yn-2-yl)-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-4-methoxypyridine
• 2228726-78-9
• EN300-1780287

• Inchi： 1S/C10H11NO/c1-4-8(2)10-7-9(12-3)5-6-11-10/h1,5-8H,2-3H3
• InChI Key： GDTZVEUCDYHJLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C(C#C)C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 2-(but-3-yn-2-yl)-4-methoxypyridine

Recent Advances in the Study of 2-(but-3-yn-2-yl)-4-methoxypyridine (CAS: 2228726-78-9)

The compound 2-(but-3-yn-2-yl)-4-methoxypyridine (CAS: 2228726-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique alkyne and methoxypyridine functional groups, has shown promising potential in various applications, including drug discovery, chemical synthesis, and biological probe development. Recent studies have focused on its synthesis, reactivity, and biological activity, providing valuable insights into its utility in medicinal chemistry.

One of the key areas of research has been the optimization of synthetic routes for 2-(but-3-yn-2-yl)-4-methoxypyridine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This approach not only improved the scalability of the compound but also highlighted its compatibility with diverse chemical transformations, making it a versatile intermediate for further derivatization.

In addition to its synthetic utility, 2-(but-3-yn-2-yl)-4-methoxypyridine has been investigated for its potential biological activities. Preliminary in vitro studies have shown that this compound exhibits moderate inhibitory effects on certain kinase enzymes, which are often targeted in cancer therapy. Researchers are now exploring its structure-activity relationships (SAR) to design more potent analogs with enhanced selectivity and efficacy.

Another notable application of this compound is its use as a chemical probe in proteomics research. Due to its alkyne moiety, 2-(but-3-yn-2-yl)-4-methoxypyridine can be readily functionalized with bioorthogonal tags, enabling its incorporation into click chemistry-based labeling strategies. This property has been leveraged in recent studies to identify and characterize protein targets in complex biological systems, offering new avenues for drug target discovery.

Despite these advancements, challenges remain in the development of 2-(but-3-yn-2-yl)-4-methoxypyridine-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed in future research. However, the compound's modular structure and demonstrated reactivity provide a solid foundation for further optimization and application in drug development.

In conclusion, 2-(but-3-yn-2-yl)-4-methoxypyridine (CAS: 2228726-78-9) represents a promising scaffold in chemical biology and pharmaceutical research. Its synthetic accessibility, biological activity, and utility as a chemical probe make it a valuable tool for scientists in these fields. Ongoing research is expected to uncover additional applications and refine its properties for therapeutic use.